Cas no 90160-66-0 (3-Butyn-2-ol, 1-chloro-2-(chloromethyl)-4-(4-chlorophenyl)-)

• Product Name: 3-Butyn-2-ol, 1-chloro-2-(chloromethyl)-4-(4-chlorophenyl)-
• CAS No: 90160-66-0
• MF: C₁₁H₉Cl₃O
• MW: 263.547560453415
• CID: 792933
• PubChem ID: 13292009
• Update Time: 2025-04-19

3-Butyn-2-ol, 1-chloro-2-(chloromethyl)-4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 1-chloro-2-(chloromethyl)-4-(4-chlorophenyl)-
• 1-chloro-2-(chloromethyl)-4-(4-chlorophenyl)but-3-yn-2-ol
• 90160-66-0
• DTXSID40535088

• Inchi： 1S/C11H9Cl3O/c12-7-11(15,8-13)6-5-9-1-3-10(14)4-2-9/h1-4,15H,7-8H2
• InChI Key： ZSUKNQVRFGUPQB-UHFFFAOYSA-N
• SMILES： ClCC(C#CC1C=CC(=CC=1)Cl)(CCl)O

Computed Properties

• Exact Mass: 261.971898g/mol
• Monoisotopic Mass: 261.971898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų